4,5/'-dibenzamido-1,1/'-iminodianthraquinone
4,5/'-dibenzamido-1,1/'-iminodianthraquinone
Brand Name:
Vulcanchem
CAS No.:
128-89-2
VCID:
VC0090192
InChI:
InChI=1S/C42H25N3O6/c46-37-25-15-7-8-16-26(25)38(47)36-32(45-42(51)24-13-5-2-6-14-24)22-21-31(35(36)37)43-29-19-9-17-27-33(29)39(48)28-18-10-20-30(34(28)40(27)49)44-41(50)23-11-3-1-4-12-23/h1-22,43H,(H,44,50)(H,45,51)
SMILES:
C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C=C2)NC4=CC=CC5=C4C(=O)C6=C(C5=O)C(=CC=C6)NC(=O)C7=CC=CC=C7)C(=O)C8=CC=CC=C8C3=O
Molecular Formula:
C42H25N3O6
Molecular Weight:
667.7 g/mol
4,5/'-dibenzamido-1,1/'-iminodianthraquinone
CAS No.: 128-89-2
Main Products
VCID: VC0090192
Molecular Formula: C42H25N3O6
Molecular Weight: 667.7 g/mol
CAS No. | 128-89-2 |
---|---|
Product Name | 4,5/'-dibenzamido-1,1/'-iminodianthraquinone |
Molecular Formula | C42H25N3O6 |
Molecular Weight | 667.7 g/mol |
IUPAC Name | N-[4-[(5-benzamido-9,10-dioxoanthracen-1-yl)amino]-9,10-dioxoanthracen-1-yl]benzamide |
Standard InChI | InChI=1S/C42H25N3O6/c46-37-25-15-7-8-16-26(25)38(47)36-32(45-42(51)24-13-5-2-6-14-24)22-21-31(35(36)37)43-29-19-9-17-27-33(29)39(48)28-18-10-20-30(34(28)40(27)49)44-41(50)23-11-3-1-4-12-23/h1-22,43H,(H,44,50)(H,45,51) |
Standard InChIKey | HZCNWAWXJDZEHZ-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C=C2)NC4=CC=CC5=C4C(=O)C6=C(C5=O)C(=CC=C6)NC(=O)C7=CC=CC=C7)C(=O)C8=CC=CC=C8C3=O |
Canonical SMILES | C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C=C2)NC4=CC=CC5=C4C(=O)C6=C(C5=O)C(=CC=C6)NC(=O)C7=CC=CC=C7)C(=O)C8=CC=CC=C8C3=O |
PubChem Compound | 5354981 |
Last Modified | Nov 11 2021 |
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